Cas no 2195940-51-1 (N-{7-oxaspiro[3.5]nonan-1-yl}-4-(trifluoromethoxy)benzamide)

• Product Name: N-{7-oxaspiro[3.5]nonan-1-yl}-4-(trifluoromethoxy)benzamide
• CAS No: 2195940-51-1
• MF: C₁₆H₁₈F₃NO₃
• MW: 329.314235210419
• CID: 5338610
• Update Time: 2025-06-08

N-{7-oxaspiro[3.5]nonan-1-yl}-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(7-oxaspiro[3.5]nonan-1-yl)-4-(trifluoromethoxy)benzamide
• N-(7-oxaspiro[3.5]nonan-3-yl)-4-(trifluoromethoxy)benzamide
• N-{7-oxaspiro[3.5]nonan-1-yl}-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C16H18F3NO3/c17-16(18,19)23-12-3-1-11(2-4-12)14(21)20-13-5-6-15(13)7-9-22-10-8-15/h1-4,13H,5-10H2,(H,20,21)
• InChI Key： DJGYJMQVOABNLE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(NC1CCC21CCOCC2)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 427
• XLogP3: 3.4
• Topological Polar Surface Area: 47.6

Additional information on N-{7-oxaspiro[3.5]nonan-1-yl}-4-(trifluoromethoxy)benzamide

Comprehensive Overview of N-{7-oxaspiro[3.5]nonan-1-yl}-4-(trifluoromethoxy)benzamide (CAS No. 2195940-51-1)

The compound N-{7-oxaspiro[3.5]nonan-1-yl}-4-(trifluoromethoxy)benzamide (CAS No. 2195940-51-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a 7-oxaspiro[3.5]nonane core and a trifluoromethoxy group makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with various biological targets.

In recent years, the demand for spirocyclic compounds like N-{7-oxaspiro[3.5]nonan-1-yl}-4-(trifluoromethoxy)benzamide has surged, driven by their versatility in medicinal chemistry. These compounds are often explored for their enhanced metabolic stability and improved pharmacokinetic properties, which are critical for developing next-generation therapeutics. The trifluoromethoxy moiety, in particular, is known to enhance lipophilicity and membrane permeability, making it a valuable functional group in drug design.

The synthesis of CAS No. 2195940-51-1 involves multi-step organic reactions, including the formation of the spirocyclic ether ring and subsequent amide coupling. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to optimize yield and purity. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC ensures the compound meets stringent quality standards for research and industrial use.

One of the most frequently asked questions about N-{7-oxaspiro[3.5]nonan-1-yl}-4-(trifluoromethoxy)benzamide is its potential applications in central nervous system (CNS) drug development. The spirocyclic framework is known to cross the blood-brain barrier, making it a candidate for treating neurological disorders. Additionally, its trifluoromethoxy group has been linked to anti-inflammatory and antimicrobial activities, aligning with current trends in precision medicine and targeted therapy.

From an industrial perspective, CAS No. 2195940-51-1 is also explored for its role in agrochemical formulations. The compound's structural rigidity and functional groups contribute to its stability under environmental conditions, making it suitable for crop protection products. This aligns with the growing focus on sustainable agriculture and green chemistry, where researchers seek eco-friendly alternatives to traditional pesticides.

In summary, N-{7-oxaspiro[3.5]nonan-1-yl}-4-(trifluoromethoxy)benzamide represents a cutting-edge compound with broad potential across multiple industries. Its unique chemistry and adaptability to modern synthetic methods position it as a valuable asset in both pharmaceutical innovation and material science advancements. As research continues, this molecule is expected to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.